6'-amino-3'-methyl-2-oxo-1,2-dihydro-1'H-spiro[indole-3,4'-pyrano[2,3-c]pyrazole]-5'-carbonitrile

• IUPAC Name: 6'-amino-3'-methyl-2-oxospiro[1H-indole-3,4'-2H-pyrano[2,3-c]pyrazole]-5'-carbonitrile
• InChI: InChI=1S/C15H11N5O2/c1-7-11-13(20-19-7)22-12(17)9(6-16)15(11)8-4-2-3-5-10(8)18-14(15)21/h2-5H,17H2,1H3,(H,18,21)(H,19,20)
• InChI Key: KBSIKCVNXVVXMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NN1)OC(=C(C23C4=CC=CC=C4NC3=O)C#N)N
• Molecular Formula: C15H11N5O2
• Molecular Weight: 293.28 g/mol

Description

6'-amino-3'-methyl-2-oxo-1,2-dihydro-1'H-spiro[indole-3,4'-pyrano[2,3-c]pyrazole]-5'-carbonitrile is a useful research compound. Its molecular formula is C15H11N5O2 and its molecular weight is 293.28g/mol. The purity is usually 95%.
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Scientific Research Applications

Green Corrosion Inhibitors

6'-Amino-3'-methyl-2-oxo-1'H-spiro[indoline-3,4'-pyrano[2,3-c]pyrazole]-5'-carbonitrile (SIPP-1) has been investigated as a green corrosion inhibitor for mild steel in hydrochloric acid. The study revealed that these compounds show high inhibition efficiency and act as predominantly cathodic-type inhibitors. Their adsorption on metallic surfaces was confirmed through various experimental techniques, including gravimetric analysis, potentiodynamic polarization, and scanning electron microscopy (Gupta et al., 2018).

X-Ray Crystallographic Behavior

Research has been conducted on the synthesis of spiro[indolin-2-one-3,4'-pyrano[2,3-c]pyrazoles] and their spectral and X-ray crystallographic behaviors. These compounds display certain structural characteristics, like flat ring structures in some molecules, and specific orientations of cyanide and amino groups, which are of interest for their potential biological applications (Sharma et al., 2016).

Synthesis Methods

A new method for synthesizing 6-amino-2H,4H-pyrano[2,3-c]pyrazole-5-carbonitriles has been developed. This method involves a four-component condensation process, demonstrating a convenient synthesis approach for these compounds (Litvinov et al., 2009).

Multicomponent Reactions

The multicomponent reactions of this compound class have been explored for the construction of complex molecules with diverse applications. These spirooxindoles have shown significant biological activity and drug discovery potential, highlighting their relevance in the pharmaceutical industry (Ryzhkova et al., 2021).

Skeletal Diversity in Libraries

The synthesis of skeletally diverse potential bioactive polycyclic/spirocyclic heterocyclic compounds has been achieved through multi-component reactions using novel heterocyclic active methylene compounds. This approach is considered efficient and eco-friendly for diversity-oriented synthesis (Jayarajan & Vasuki, 2012).

Potential Biological Activity

Several studies have synthesized derivatives of 6'-amino-3'-methyl-2-oxo-1,2-dihydro-1'H-spiro[indole-3,4'-pyrano[2,3-c]pyrazole]-5'-carbonitrile and evaluated their potential biological activities, including anti-inflammatory, analgesic, anticonvulsant, and antimicrobial activities. This highlights the broad scope of biomedical applications for these compounds (Mandour et al., 2012).

Mechanism of Action

Mode of Action

Indole derivatives, which this compound is a part of, are known to interact with various biological targets and exhibit a wide range of biological activities .

Biochemical Pathways

Indole derivatives are known to be involved in a variety of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Some indole derivatives have been reported to exhibit substantial antiviral activity , suggesting that this compound may have similar effects.